Cas no 62344-98-3 (Cyclopentanecarboxylic acid, 4-cyano-1,2,2-trimethyl-, ethyl ester)

Cyclopentanecarboxylic acid, 4-cyano-1,2,2-trimethyl-, ethyl ester structure
62344-98-3 structure
Product Name:Cyclopentanecarboxylic acid, 4-cyano-1,2,2-trimethyl-, ethyl ester
CAS No:62344-98-3
MF:C12H19NO2
MW:209.2847635746
CID:448682
PubChem ID:71387367
Update Time:2025-04-19

Cyclopentanecarboxylic acid, 4-cyano-1,2,2-trimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylic acid, 4-cyano-1,2,2-trimethyl-, ethyl ester
    • ethyl 4-cyano-1,2,2-trimethylcyclopentane-1-carboxylate
    • DTXSID20809496
    • 62344-98-3
    • Inchi: 1S/C12H19NO2/c1-5-15-10(14)12(4)7-9(8-13)6-11(12,2)3/h9H,5-7H2,1-4H3
    • InChI Key: ZTLMNVRVLPMGEI-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(C)CC(C#N)CC1(C)C)=O

Computed Properties

  • Exact Mass: 209.14167
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent